Cas no 2418667-09-9 ((4-Methylpiperazin-1-yl)-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methanone)

• Product Name: (4-Methylpiperazin-1-yl)-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methanone
• CAS No: 2418667-09-9
• MF: C₂₀H₂₇N₅O₂
• MW: 369.46068406105
• CID: 5359684
• Update Time: 2025-07-16

(4-Methylpiperazin-1-yl)-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• Z4244371258
• (4-Methylpiperazin-1-yl)-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methanone
• 1-methyl-4-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)benzoyl]piperazine

• Inchi： 1S/C20H27N5O2/c1-22-7-9-24(10-8-22)20(26)17-3-5-19(6-4-17)27-15-18-14-25(18)13-16-11-21-23(2)12-16/h3-6,11-12,18H,7-10,13-15H2,1-2H3
• InChI Key： ZXUZHXQSVASTEV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(N1CCN(C)CC1)=O)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• XLogP3: 0.8
• Topological Polar Surface Area: 53.6

Additional information on (4-Methylpiperazin-1-yl)-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methanone

Introduction to (4-Methylpiperazin-1-yl)-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methanone (CAS No. 2418667-09-9)

(4-Methylpiperazin-1-yl)-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methanone is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2418667-09-9, belongs to a class of molecules that incorporate multiple functional groups, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a central piperazine ring substituted with a methyl group at the 4-position, which is a common motif in many pharmacologically active agents. This piperazine moiety contributes to the compound's ability to interact with various biological targets, including receptors and enzymes. The presence of a phenyl ring further enhances its potential for binding to specific sites within biological systems.

One of the most intriguing aspects of this compound is its incorporation of an aziridin group, which is a three-membered heterocyclic ring containing nitrogen. The aziridin moiety can undergo various chemical reactions, including ring-opening reactions with nucleophiles, which can lead to the formation of new chemical entities with different biological properties. This reactivity makes it a valuable tool in medicinal chemistry for the development of novel therapeutic agents.

The compound also contains a methoxy group attached to the phenyl ring, which can influence its solubility, metabolic stability, and interaction with biological targets. The methoxy group is a common functional group in pharmaceuticals and has been shown to enhance the bioavailability and pharmacological activity of many drugs.

In recent years, there has been growing interest in the development of molecules that target neurological disorders. The structural features of (4-Methylpiperazin-1-yl)-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methanone make it a potential candidate for investigating its effects on neurotransmitter systems. Preliminary studies have suggested that compounds with similar structures may interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of the molecule. These methods allow for the efficient formation of carbon-carbon bonds, which are essential for creating the intricate structure of this compound.

One of the key challenges in working with such complex molecules is their sensitivity to environmental conditions. Factors such as temperature, pH, and solvent choice can significantly impact their stability and reactivity. Therefore, researchers must carefully control these parameters during synthesis and storage to maintain the integrity of the compound.

The potential applications of (4-Methylpiperazin-1-yl)-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methanone extend beyond neurological disorders. Its unique structure suggests that it may also have utility in treating other conditions, such as inflammatory diseases and cancer. Further research is needed to fully elucidate its biological profile and therapeutic potential.

In conclusion, (4-Methylpiperazin-1-yl)-[4-[
[1-[
(★Methylpyrazol
]-
★Methyl])
Aziridin
]-
★Methoxy]
Phenyl]
Methanone (CAS No.
2418667
09
9) is a fascinating compound with a rich structural framework and numerous potential biological activities. Its synthesis presents both challenges and opportunities for researchers in pharmaceutical chemistry. As our understanding of its properties grows, so too does its potential as a therapeutic agent.